N-[2-[(2-furanylmethylamino)-oxomethyl]phenyl]-4-methyl-3-(1-piperidinylsulfonyl)benzamide

• Molecular Formula: C25H27N3O5S
• Molecular Weight: 481.6 g/mol
• IUPAC Name: N-[2-(furan-2-ylmethylcarbamoyl)phenyl]-4-methyl-3-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C25H27N3O5S/c1-18-11-12-19(16-23(18)34(31,32)28-13-5-2-6-14-28)24(29)27-22-10-4-3-9-21(22)25(30)26-17-20-8-7-15-33-20/h3-4,7-12,15-16H,2,5-6,13-14,17H2,1H3,(H,26,30)(H,27,29)
• InChI Key: OBZURGGDVSLKAS-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CO3)S(=O)(=O)N4CCCCC4

Description

N-[2-[(2-furanylmethylamino)-oxomethyl]phenyl]-4-methyl-3-(1-piperidinylsulfonyl)benzamide is a member of benzamides.

Scientific Research Applications

Nonaqueous Capillary Electrophoresis Application

Nonaqueous capillary electrophoresis has been employed for the separation of imatinib mesylate and related substances, including N-(4-methyl-3-(4-(pyridin-3-yl)pyrimidin-2-ylamino)phenyl)-4-((piperazin-1-yl)methyl) benzamide (NDI), showcasing its potential in quality control of pharmaceuticals (Ye et al., 2012).

Alzheimer's Disease Therapeutic Potential

A series of benzamides, including 4-{[4-(2-furoyl)-1-piperazinyl]methyl}-N-(substituted-phenyl) benzamides, have been synthesized and shown to exhibit potential as therapeutic agents for Alzheimer’s disease. Enzyme inhibition studies against butyrylcholinestrase revealed significant inhibitory activity, suggesting these compounds' potential role in managing Alzheimer's disease (Hussain et al., 2016).

Involvement in Metabolic Pathways

Lu AA21004, a novel antidepressant, undergoes metabolism where benzamides play a part in the formation of various metabolites. The metabolism involves cytochrome P450 enzymes, indicating the significance of benzamides in pharmacokinetics and pharmacodynamics of therapeutic agents (Hvenegaard et al., 2012).

Impurity Analysis in Pharmaceuticals

In the quality control of pharmaceuticals, benzamides have been identified as impurities in Repaglinide bulk drug batches. Their identification and structural characterization underline the importance of benzamides in ensuring the purity and safety of pharmaceutical products (Kancherla et al., 2018).

Bioactivity of Metal Complexes

Metal complexes involving benzamides have been synthesized and evaluated for their bioactivity. These complexes, particularly the copper complexes, have shown promising antibacterial activity against various bacterial strains, suggesting their potential in antimicrobial applications (Khatiwora et al., 2013).